Cas no 1798733-71-7 ([1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine)

• Product Name: [1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine
• CAS No: 1798733-71-7
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5694308
• PubChem ID: 86812749
• Update Time: 2025-10-28

[1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(4-nitrophenyl)sulfonylpiperidin-2-yl]methanamine
• AKOS011096368
• [1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine
• EN300-1167957
• 1305115-21-2
• 1798733-71-7
• 2-Piperidinemethanamine, 1-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1)

• Inchi： 1S/C12H17N3O4S/c13-9-11-3-1-2-8-14(11)20(18,19)12-6-4-10(5-7-12)15(16)17/h4-7,11H,1-3,8-9,13H2
• InChI Key： JUMYMFSJTQHOLC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCCC1CN)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 118Ų

Additional information on [1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine

Comprehensive Overview of [1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine (CAS No. 1798733-71-7)

[1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine is a specialized organic compound with the CAS number 1798733-71-7. This compound belongs to the class of sulfonamide derivatives and features a piperidine core functionalized with a nitrobenzenesulfonyl group and a methanamine substituent. Its unique structural properties make it a subject of interest in pharmaceutical research, chemical synthesis, and material science applications.

The molecular structure of [1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine includes a piperidine ring, which is a common motif in bioactive molecules, and a 4-nitrobenzenesulfonyl group, known for its electron-withdrawing properties. These features contribute to its potential utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its role in targeting specific biological pathways, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for sulfonamide-based compounds like [1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine has grown due to their versatility in medicinal chemistry. The compound's nitro group enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This aligns with the broader industry focus on sustainable and efficient synthetic methodologies, a topic frequently searched in academic and industrial circles.

From an applications perspective, [1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine is being investigated for its potential in central nervous system (CNS) drug development. The piperidine scaffold is prevalent in CNS-active drugs, and the addition of the sulfonyl group may influence blood-brain barrier permeability. This is particularly relevant given the rising interest in neurodegenerative diseases and mental health treatments, which are hot topics in both scientific literature and public discourse.

The compound's CAS number 1798733-71-7 serves as a unique identifier, ensuring accurate referencing in chemical databases and regulatory documents. Researchers and suppliers often search for compounds by their CAS numbers to verify purity, sourcing, and compatibility with existing protocols. This underscores the importance of precise chemical identification in global research and commerce.

In the context of green chemistry, [1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine presents opportunities for optimizing synthetic routes to reduce waste and energy consumption. The pharmaceutical industry is actively seeking ways to incorporate greener practices, and intermediates like this compound can play a pivotal role in achieving those goals. This aligns with frequently searched topics such as "sustainable synthesis" and "eco-friendly pharmaceuticals."

Quality control and analytical characterization of [1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine are critical for its use in research and development. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure its purity and structural integrity. These methods are frequently queried by professionals seeking to validate their chemical analyses.

The market for specialty chemicals like [1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine is expanding, driven by advancements in drug discovery and material science. Suppliers and manufacturers are increasingly listing such compounds in their catalogs to meet the growing demand from academic institutions, pharmaceutical companies, and contract research organizations. This trend reflects broader searches for "high-value chemical intermediates" and "custom synthesis services."

In summary, [1-(4-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine (CAS No. 1798733-71-7) is a compound of significant scientific and industrial interest. Its structural features, potential applications, and relevance to contemporary research themes make it a valuable subject for further study. As the chemical and pharmaceutical industries evolve, compounds like this will continue to play a crucial role in innovation and development.